Cas no 1249382-72-6 (3-Fluoro-4-(thiophen-2-YL)benzoic acid)

• Product Name: 3-Fluoro-4-(thiophen-2-YL)benzoic acid
• CAS No: 1249382-72-6
• MF: C₁₁H₇FO₂S
• MW: 222.235485315323
• MDL: MFCD16084855
• CID: 2760579
• PubChem ID: 53211664
• Update Time: 2025-08-05

3-Fluoro-4-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• A1-13132
• MFCD16084855
• 3-FLUORO-4-(THIOPHEN-2-YL)BENZOIC ACID
• EN300-745965
• AKOS010971892
• CHEMBL1922556
• 1249382-72-6
• DTXSID60681410
• SCHEMBL15630555
• 3-Fluoro-4-(thiophen-2-YL)benzoic acid

• MDL： MFCD16084855
• Inchi： 1S/C11H7FO2S/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： STOSBEIJFXMWTA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 222.01507880g/mol
• Monoisotopic Mass: 222.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives